Cas no 717848-05-0 (2-Pyrazinecarbothioamide,6-(2-propyn-1-yloxy)-)

• Product Name: 2-Pyrazinecarbothioamide,6-(2-propyn-1-yloxy)-
• CAS No: 717848-05-0
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• CID: 558228
• Update Time: 2024-03-05

2-Pyrazinecarbothioamide,6-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbothioamide,6-(2-propyn-1-yloxy)-
• Pyrazinecarbothioamide,6-(2-propynyloxy)- (9CI)
• 6-(2-Propyn-1-yloxy)-2-pyrazinecarbothioamide
• Pyrazinecarbothioamide, 6-(2-propynyloxy)- (9CI)
• 2-Pyrazinecarbothioamide, 6-(2-propyn-1-yloxy)-

• Inchi： 1S/C8H7N3OS/c1-2-3-12-7-5-10-4-6(11-7)8(9)13/h1,4-5H,3H2,(H2,9,13)
• InChI Key： JMXUJKTYKXDWBK-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=NC(OCC#C)=CN=C1

Computed Properties

• Exact Mass: 193.031
• Monoisotopic Mass: 193.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2